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An objective comparison of Urea Ammonium Nitrate (UAN) and Calcium Ammonium Nitrate

(CAN) as nitrogen sources for optimal crop production and environmental stewardship,

supported by experimental data and detailed methodologies.

The selection of an appropriate nitrogen fertilizer is a critical decision in modern agriculture,

influencing not only crop yield and quality but also the environmental footprint of farming

operations. Among the various nitrogen sources available, Urea Ammonium Nitrate (UAN)

and Calcium Ammonium Nitrate (CAN) are two widely used options. This guide provides a

detailed comparison of their efficacy, drawing upon experimental data to inform researchers,

scientists, and agricultural professionals.

Agronomic Performance and Crop Yield
Both UAN and CAN are effective sources of nitrogen, but their performance can vary based on

crop type, soil conditions, and environmental factors. UAN is a liquid fertilizer solution

containing three forms of nitrogen: urea, ammonium, and nitrate. This composition allows for a

combination of rapid and more sustained nitrogen availability to the plant. CAN, a granular

fertilizer, provides nitrogen in the readily available ammonium and nitrate forms and also

supplies soluble calcium, which is beneficial for soil structure and plant health.

Experimental data often shows comparable, and at times superior, yields with CAN, particularly

in certain conditions. For instance, some studies have indicated that at optimal nitrogen rates,
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CAN can produce slightly higher yields compared to UAN. In a series of 55 field trials in

Germany with winter cereals, CAN produced 2% more yield on average than urea, a primary

component of UAN.[1] To achieve the same economic optimum, an additional 15 kg N/ha (a

7.1% increase) from urea was required.[1] Similarly, research in France demonstrated that

ammonium nitrate, a component of both fertilizers but the primary one in CAN, produced 0.26

tonnes more yield in wheat compared to UAN at the optimal N rate.[1]

However, other studies have found no significant difference in annual grass yield between urea

(a major component of UAN) and CAN.[2][3] It is important to note that the efficacy of UAN can

be enhanced with the use of urease and nitrification inhibitors, which help to reduce nitrogen

losses.
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Parameter UAN
Calcium
Ammonium
Nitrate (CAN)

Key Findings Source

Winter Cereal

Yield

Lower yield at

optimal N rates

2% higher yield

on average

At optimal N

rates, CAN

demonstrated a

yield advantage

over urea-based

fertilizers.

[1]

Additional N

required for

optimal yield

15% more N

needed to reach

economic

optimum

-

Higher N

application was

needed for UAN

to match the

economic returns

of ammonium

nitrate.

[1]

Grass Yield

(annual)

No significant

difference

No significant

difference

In temperate

grassland

studies, annual

yields were

comparable

between urea

and CAN.

[2][3]

Nitrogen Use

Efficiency (NUE)

Generally lower

without inhibitors
Generally higher

CAN often

exhibits higher

NUE due to

lower

volatilization

losses and

readily available

nitrate.

[4][5][6][7]

Environmental Impact: Nitrogen Loss Pathways
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A critical aspect of fertilizer efficacy is the potential for nitrogen loss to the environment, which

not only reduces nutrient availability to the crop but also contributes to air and water pollution.

The primary pathways for nitrogen loss are ammonia volatilization, nitrate leaching, and nitrous

oxide emissions.

Ammonia Volatilization
Ammonia volatilization is a significant concern with urea-containing fertilizers like UAN,

especially when they are surface-applied and not incorporated into the soil. The urea

component of UAN is susceptible to enzymatic hydrolysis by urease, which converts it to

ammonia gas. In contrast, CAN has a lower risk of ammonia volatilization because its nitrogen

is in the ammonium and nitrate forms. Research has shown that ammonia emissions from

liquid UAN are intermediate between granular urea and ammonium nitrate.[8] The use of a

urease inhibitor with UAN can significantly reduce ammonia emissions by about 40%.[8]

Nitrate Leaching
Nitrate is a highly mobile form of nitrogen in the soil and is susceptible to leaching, which can

lead to groundwater contamination. Both UAN and CAN contain nitrate, making them

susceptible to leaching. However, some studies suggest that UAN may lead to greater nitrate

leaching compared to other nitrogen sources. One study found that significantly more nitrogen

was leached from soil applied with UAN compared to ammonium nitrate.[9] Another study also

reported higher nitrate leaching in plots treated with 28% UAN compared to other liquid

nitrogen fertilizers.[10]

Nitrous Oxide Emissions
Nitrous oxide (N2O) is a potent greenhouse gas, and agricultural soils are a major source of its

emission, primarily through the microbial processes of nitrification and denitrification. Studies

comparing N2O emissions from different nitrogen fertilizers have shown that nitrate-containing

fertilizers like CAN tend to have higher emissions than urea-based fertilizers.[11][12] One study

reported that the direct N2O emission factor from CAN averaged 1.49% across several sites,

while the emission factor for urea was significantly lower at 0.25%.[11][12] Another

comprehensive analysis found that CAN and ammonium nitrate are the largest emitting

fertilizer types in temperate climates.[13]
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Comparative Data on Environmental Losses
Nitrogen Loss
Pathway

UAN
Calcium
Ammonium
Nitrate (CAN)

Key Findings Source

Ammonia

Volatilization

Higher potential

for loss

Lower potential

for loss

The urea

component of

UAN increases

volatilization risk,

which can be

mitigated with

urease inhibitors.

[8]

Nitrate Leaching
Higher potential

for loss

Lower potential

for loss

compared to

UAN

Studies indicate

UAN can lead to

greater nitrate

leaching than

ammonium

nitrate.

[9][10]

Nitrous Oxide

(N2O) Emissions

Lower potential

for emissions

Higher potential

for emissions

Nitrate-

containing

fertilizers like

CAN generally

have higher N2O

emission factors.

[11][12][13]

Experimental Protocols
To ensure the accuracy and reproducibility of the findings presented, it is essential to

understand the methodologies employed in these comparative studies.

Measurement of Ammonia Volatilization
A common method for measuring ammonia volatilization in the field involves the use of passive

dosimeters within a semi-open static chamber.
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Chamber Preparation: Open-bottomed chambers (e.g., plastic buckets with holes drilled in

the top and sides) are placed over the fertilized soil surface.[14]

Dosimeter Placement: A passive dosimeter tube, which captures ammonia gas, is placed

inside the chamber.[14][15]

Data Collection: The dosimeter is read at regular intervals (e.g., daily or every few days) for a

period of 14 to 28 days following fertilizer application.[14][15] The change in the dosimeter

reading indicates the amount of ammonia captured.

Calculation of Flux: The ammonia loss is calculated based on the change in dosimeter

readings over time, in conjunction with wind speed data.[15]

Quantification of Nitrous Oxide Emissions
The closed static chamber method is a standard technique for measuring N2O emissions from

soil.

Chamber Installation: Opaque, vented chambers are inserted into the soil in the

experimental plots.

Gas Sampling: At regular intervals after fertilizer application, the chambers are closed, and

gas samples are collected from the chamber headspace at specific time points (e.g., 0, 20,

40, and 60 minutes) using a syringe.

Gas Analysis: The concentration of N2O in the collected gas samples is determined using a

gas chromatograph.

Flux Calculation: The N2O flux is calculated from the rate of increase in N2O concentration

inside the chamber over time. The cumulative N2O emissions are then determined by

integrating the flux rates over the measurement period.[16][17]

Signaling Pathways and Experimental Workflows
To visualize the complex processes involved in nitrogen utilization by plants, a diagram of the

nitrogen uptake and assimilation pathway is provided below. This is followed by a diagram

illustrating a typical experimental workflow for comparing nitrogen fertilizer efficacy.
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Caption: Plant Nitrogen Uptake and Assimilation Pathway.
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Caption: Workflow for Comparing N Fertilizer Efficacy.
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Conclusion
The choice between UAN and CAN as a nitrogen source involves a trade-off between

agronomic benefits and environmental impacts. CAN often demonstrates a slight yield

advantage and lower ammonia volatilization risk. However, it is associated with a higher

potential for nitrous oxide emissions. UAN, while having a higher risk of ammonia volatilization

(which can be mitigated with inhibitors), generally shows lower nitrous oxide emissions. The

potential for nitrate leaching is a concern for both fertilizers, with some evidence suggesting a

higher risk with UAN.

Ultimately, the optimal choice will depend on specific field conditions, crop requirements,

environmental regulations, and economic considerations. For researchers and agricultural

professionals, a thorough understanding of the comparative efficacy and environmental trade-

offs of these nitrogen sources is crucial for developing sustainable and productive agricultural

systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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